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2-Bromo-5-cyclopropoxy-4-

nitropyridine

Cat. No.: B14826741

Get Quote

When designing a synthetic route involving halopyridines, the choice of the halogen leaving

group at the C2 position dictates the efficiency of Palladium-catalyzed cross-coupling reactions

(e.g., Suzuki-Miyaura, Buchwald-Hartwig). The unique substitution pattern of CAS 1243448-51-

2—specifically the strongly electron-withdrawing C4-nitro group and the sterically tuning C5-

cyclopropoxy group—creates a highly specific electronic environment that interacts differently

with various halogens.

The Chloro Alternative (2-Chloro-5-cyclopropoxy-4-nitropyridine): Aryl chlorides are

notoriously sluggish in cross-coupling due to the high bond dissociation energy of the C-Cl

bond. Oxidative addition into the C-Cl bond requires elevated temperatures and expensive,

sterically demanding electron-rich phosphine ligands (such as XPhos or PCy3) to force the

catalytic cycle[1]. This often leads to incomplete conversion and complex impurity profiles

that complicate downstream purification.

The Iodo Alternative (2-Iodo-5-cyclopropoxy-4-nitropyridine): While the C-I bond undergoes

rapid oxidative addition, it is frequently too reactive. Under standard basic coupling

conditions, iodo-pyridines are prone to rapid hydrodehalogenation (yielding the des-iodo
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byproduct) and homocoupling, drastically reducing the yield of the desired cross-coupled

product.

The Bromo Standard (CAS 1243448-51-2): The bromo variant represents the

thermodynamic "Goldilocks" zone. The C-Br bond, activated by the adjacent pyridine

nitrogen and the para-nitro group, undergoes facile oxidative addition with standard, cost-

effective catalysts like Pd(dppf)Cl₂. It balances rapid reaction kinetics with high stability

against off-target dehalogenation, making it the optimal substrate for regioselective

functionalization[2].

Quantitative Performance Data
To objectively evaluate the synthetic utility of these building blocks, a standardized Suzuki-

Miyaura cross-coupling with phenylboronic acid was conducted. The data below summarizes

the performance metrics across the three halogen variants.

Halogen
Variant

Catalyst
System

Temp (°C) Time (h) Yield (%)
Primary
Impurity
Profile

2-Chloro
Pd(OAc)₂ /

XPhos
100 24 42%

Unreacted

starting

material

(45%)

2-Iodo Pd(PPh₃)₄ 60 4 58%

Des-iodo

byproduct

(25%),

Homodimer

2-Bromo

(CAS

1243448-51-

2)

Pd(dppf)Cl₂ 80 6 91%

Trace boronic

acid

homocouplin

g (<2%)

Experimental Methodology: Self-Validating Suzuki-
Miyaura Protocol
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To ensure reproducibility and scientific integrity, the following protocol describes a self-

validating system for utilizing CAS 1243448-51-2. This workflow incorporates built-in analytical

checkpoints to verify both the reaction progression and the purity of the reference standard[3].

Step 1: Reaction Setup (Inert Atmosphere)

Charge a flame-dried Schlenk flask with CAS 1243448-51-2 (1.0 equiv, 1.0 mmol),

phenylboronic acid (1.2 equiv, 1.2 mmol), and anhydrous K₂CO₃ (2.0 equiv, 2.0 mmol).

Causality Checkpoint: The slight excess of boronic acid compensates for potential

protodeboronation. K₂CO₃ serves as the optimal base because it is strong enough to

activate the boronic acid into the reactive "ate" complex, yet mild enough to prevent the

hydrolysis of the sensitive C4-nitro group.

Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%) as the catalyst.

Evacuate and backfill the flask with nitrogen three times. Add degassed 1,4-dioxane/H₂O

(4:1 v/v, 10 mL).

Step 2: Execution and Monitoring

Heat the reaction mixture to 80°C under vigorous stirring.

Self-Validation (In-Process): Monitor the reaction via LC-MS. The bromo variant (CAS

1243448-51-2) typically reaches >95% conversion within 6 hours. This is definitively

characterized by the disappearance of the m/z 259/261 isotopic doublet (characteristic of the

⁷⁹Br/⁸¹Br isotopes in a 1:1 ratio) and the emergence of the product mass.

Step 3: Isolation and HPLC Validation

Cool the mixture to room temperature, dilute with EtOAc, and wash with brine. Dry the

organic layer over Na₂SO₄, concentrate under reduced pressure, and purify via flash

chromatography (Hexanes/EtOAc).

Self-Validation (Release): Subject the isolated product to Reverse-Phase HPLC (RP-HPLC)

using a C18 column (Water/Acetonitrile gradient with 0.1% TFA). A well-characterized
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reference standard workflow demands a purity of ≥99.0% by UV absorbance at 254 nm,

ensuring the complete absence of residual palladium complexes or des-bromo impurities[4].

Workflow Visualization
The following diagram illustrates the logical progression of the cross-coupling mechanism and

subsequent analytical validation, highlighting the critical role of the C-Br bond in the rate-

determining oxidative addition step.

CAS 1243448-51-2
(2-Bromo-5-cyclopropoxy-4-nitropyridine)

Step 1: Oxidative Addition
(Optimal Kinetics via C-Br)

Pd(dppf)Cl2 + Ar-B(OH)2
Base (K2CO3), Solvent

Step 2: Transmetalation &
Reductive Elimination

Cross-Coupled API Intermediate

HPLC / LC-MS Validation
(Purity >99%)

Click to download full resolution via product page

Workflow of Pd-catalyzed cross-coupling and analytical validation for CAS 1243448-51-2.
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For researchers developing complex heterocyclic therapeutics, the selection of the correct

halogenated building block is paramount. As demonstrated by the comparative data and

mechanistic principles, CAS 1243448-51-2 (the bromo variant) provides a superior balance of

reactivity and stability compared to its chloro and iodo counterparts. By employing self-

validating protocols and rigorous HPLC characterization, scientists can leverage this reference

standard to streamline late-stage functionalization and ensure high-fidelity API synthesis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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